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Compound of Interest

Compound Name: 3-Bromo-5-fluoropyridine 1-oxide

Cat. No.: B597494

An In-depth Technical Guide to the Safety and Handling of 3-Bromo-5-fluoropyridine 1-oxide

Disclaimer: Specific safety and handling data for 3-Bromo-5-fluoropyridine 1-oxide is limited.
This guide is primarily based on the available data for the closely related parent compound, 3-
Bromo-5-fluoropyridine. The toxicological and physical properties are expected to be similar,
but this information should be used as a guideline, and a compound-specific Safety Data Sheet
(SDS) should be consulted when available.

Introduction

3-Bromo-5-fluoropyridine 1-oxide is a heterocyclic organic compound with applications in
medicinal chemistry and materials science.[1] It serves as a key intermediate in the synthesis
of pharmaceuticals, particularly kinase inhibitors, and is also utilized in agrochemical research.
[1] Given its reactivity and potential hazards, a thorough understanding of its safety and
handling protocols is crucial for researchers, scientists, and drug development professionals.
This document provides a comprehensive overview of the known hazards, safe handling
procedures, and emergency responses associated with this class of compounds.

Hazard Identification and Classification

Based on the data for the parent compound, 3-Bromo-5-fluoropyridine, this chemical is
classified as hazardous.[2] It is harmful if swallowed, causes skin irritation, serious eye
damage, and may cause respiratory irritation.[2]
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Table 1: Hazard Identification

Identifier

GHS Pictograms

Information

Corrosion, Exclamation
mark

Reference

Signal Word

Danger

[2]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H318: Causes serious eye
damage. H335: May cause

respiratory irritation.

[2]

Precautionary Statements

Prevention: P261, P264, P270,

P271, P280 Response:
P301+P312+P330,
P302+P352,
P305+P351+P338+P310
Storage: P403+P233, P405
Disposal: P501

[2]

| NFPA Ratings | Health: 3, Flammability: 2, Reactivity: O |[2] |

Safe Handling and Storage

Proper handling and storage are essential to minimize risk of exposure.

Engineering Controls

Operations involving 3-Bromo-5-fluoropyridine 1-oxide should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[2][3] Emergency eye wash

fountains and safety showers must be readily available in the immediate vicinity of any

potential exposure.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact.
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Table 2: Personal Protective Equipment (PPE) Recommendations

Protection Type

Eye/Face Protection

Specification

Chemical safety goggles
or a face shield. Must
conform to 29 CFR
1910.133 standards.

Reference

Skin Protection

Compatible, chemical-resistant
gloves (e.g., nitrile rubber). A
lab coat or protective suit

should be worn.

Respiratory Protection

For operations that may
generate dust or aerosols, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.

| Foot Protection | Safety shoes are recommended. |[2] |

Handling Procedures

Avoid all personal contact, including inhalation of dust, fumes, or vapors.[2][4]

Do not eat, drink, or smoke when using this product.[2]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Use only non-sparking tools and ensure proper grounding procedures are followed to avoid

static electricity.[2]

Keep the container tightly closed when not in use.[6]

Handle empty containers with care as residual vapors may be flammable.[2]

Storage Conditions
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e Store in a dry, cool, and well-ventilated area.[2][6]

o Keep containers tightly sealed.[4][6]

o Store locked up and away from incompatible materials such as strong oxidizing agents and

strong acids.[2][6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

The following first-aid procedures should be followed immediately upon exposure.

Table 3: First-Aid Measures

Exposure Route

Inhalation

First-Aid Procedure

Move the victim to fresh
air. If not breathing, give
artificial respiration. Seek
immediate medical
attention.

Reference

[21[7]

Skin Contact

Immediately wash off with
plenty of soap and water for at
least 15 minutes while
removing all contaminated
clothing and shoes. Seek

immediate medical attention.

[2](3]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing and seek

immediate medical attention.

[2][5]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention. |[2] |

First Aid Response Workflow
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Until Help Arrives

Click to download full resolution via product page

Caption: General first aid workflow for chemical exposure.

Firefighting Measures
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The parent compound is a combustible solid and may form flammable vapor-air mixtures.[2]

Table 4: Firefighting Measures

Aspect Guidance Reference

Alcohol-resistant foam,
Suitable Extinguishing Media  carbon dioxide, dry [2]
powder, water spray.

Thermal decomposition can
generate toxic gases: Carbon
oxides, Hydrogen bromide,

Specific Hazards Hydrogen fluoride, Nitrogen [2]
oxides. Dust may explode if
confined and exposed to an

ignition source.

Wear gas-tight chemically
protective clothing in

Protective Equipment combination with a self- [2]
contained breathing apparatus
(SCBA).

| Firefighting Instructions | Evacuate the area. Fight fire remotely due to the risk of explosion.
Use water spray to cool exposed containers. |[2] |

Accidental Release Measures

In the event of a spill, immediate and careful action is required to contain the material and
prevent environmental contamination.

o Evacuation and Ventilation: Evacuate all non-essential personnel from the spill area. Ensure
the area is well-ventilated.[2]

o PPE: Don the appropriate personal protective equipment as detailed in Table 2, including
respiratory protection, chemical-resistant gloves, and eye protection.[2]
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« Ignition Source Removal: Eliminate all potential sources of ignition (e.g., sparks, open
flames).[2]

» Containment: Stop the leak if it is safe to do so. For larger spills, create a dike for recovery.

[2]

e Cleanup:

o

For solid spills, minimize dust generation.[2]

[¢]

Use explosion-proof equipment for cleanup.[2]

[¢]

Sweep or shovel the spilled material into an appropriate, labeled container for disposal.[2]

[e]

Absorb small liquid spills with a dry chemical absorbent.[2]
o Decontamination: After the material has been collected, decontaminate the spill area.

» Disposal: Dispose of the waste, including contaminated absorbents and PPE, as hazardous
waste in accordance with local, state, and federal regulations.[2]

o Reporting: Report the incident to the appropriate safety officer or department.
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Alert Emergency Response
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Caption: Logical workflow for handling a chemical spill.
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Physical and Chemical Properties

Understanding the physical and chemical properties is vital for safe handling and use in
experiments.

Table 5: Physical and Chemical Properties of 3-Bromo-5-fluoropyridine

Property Value Reference
Molecular Formula CsHsBrFN

Molecular Weight 175.99 g/mol

CAS Number 407-20-5

Appearance Solid

Melting Point 24-28 °C

| Flash Point | 64 °C (147.2 °F) | |

Note: Properties for the 1-oxide (CAS 1221793-60-7) may differ. The molecular weight of the 1-
oxide is 191.99 g/mol .[8]

Stability and Reactivity

Table 6: Stability and Reactivity
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Aspect Information Reference

Stable under normal
Chemical Stability storage and handling [2]
conditions.

. ] Heat, sparks, open flames,
Conditions to Avoid o [2][6]
and other ignition sources.

) ) Strong oxidizing agents, strong
Incompatible Materials ” [2][6]
acids.

Under fire conditions, may

produce: Carbon oxides (CO,

CO2), Nitrogen oxides (NOXx), [2]
Hydrogen bromide, Hydrogen

Hazardous Decomposition

Products

fluoride.

| Hazardous Polymerization | Will not occur. |[6] |

Toxicological Information

The primary toxicological concerns are acute oral toxicity and severe irritation to the skin, eyes,
and respiratory system.

¢ Acute Toxicity: Harmful if swallowed.[2]
o Skin Corrosion/Irritation: Causes skin irritation.[2]
» Serious Eye Damage/Irritation: Causes serious eye damage.[2]

» Respiratory Irritation: May cause respiratory irritation. The material is destructive to the tissue
of the mucous membranes and upper respiratory tract.[2] Symptoms can include coughing,
shortness of breath, headache, and nausea.[2]

Conclusion

3-Bromo-5-fluoropyridine 1-oxide and its parent compound are valuable reagents that must
be handled with significant care. The primary hazards include acute oral toxicity, severe eye
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damage, and skin and respiratory irritation. Adherence to the engineering controls, personal
protective equipment guidelines, and handling procedures outlined in this guide is essential for
ensuring the safety of all laboratory personnel. In the event of an emergency, the specified first-
aid and spill response protocols should be implemented immediately. Always consult the most
current and specific Safety Data Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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